Cas no 2229305-72-8 (5-5-(methoxycarbonyl)furan-2-yl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-5-(methoxycarbonyl)furan-2-yl-1,2-oxazole-4-carboxylic acid
• CAS No: 2229305-72-8
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• CID: 5943586
• PubChem ID: 165971659
• Update Time: 2025-05-22

5-5-(methoxycarbonyl)furan-2-yl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-(methoxycarbonyl)furan-2-yl-1,2-oxazole-4-carboxylic acid
• EN300-1744185
• 2229305-72-8
• 5-[5-(methoxycarbonyl)furan-2-yl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C10H7NO6/c1-15-10(14)7-3-2-6(16-7)8-5(9(12)13)4-11-17-8/h2-4H,1H3,(H,12,13)
• InChI Key： VCQWLFYPUXLMNT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 237.02733694g/mol
• Monoisotopic Mass: 237.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 103Ų

Additional information on 5-5-(methoxycarbonyl)furan-2-yl-1,2-oxazole-4-carboxylic acid

5-5-(Methoxycarbonyl)furan-2-yl-1,2-Oxazole-4-Carboxylic Acid (CAS No. 2229305-72-8)

The compound 5-5-(methoxycarbonyl)furan-2-yl-1,2-Oxazole-4-Carboxylic Acid (CAS No. 2229305728) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a furan ring and an oxazole ring, both of which are heterocyclic aromatic systems. The presence of the methoxycarbonyl group and the carboxylic acid functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(methoxycarbonyl)furan derivatives in drug discovery. The furan ring is known for its stability and ability to participate in various biochemical interactions, making it a valuable component in medicinal chemistry. Similarly, the 1,2-Oxazole ring adds another layer of complexity to the molecule, potentially enhancing its binding affinity to specific biological targets.

The carboxylic acid group in this compound plays a crucial role in its chemical reactivity. It can participate in hydrogen bonding, which is essential for molecular recognition in biological systems. This property makes the compound a promising candidate for designing bioactive molecules with specific therapeutic applications.

One of the most recent advancements in the synthesis of this compound involves the use of eco-friendly methodologies. Researchers have developed efficient catalytic systems that minimize waste and reduce the environmental impact of chemical synthesis. These methods not only improve the yield but also ensure that the production process aligns with sustainable chemistry principles.

In terms of applications, 5-(methoxycarbonyl)furan derivatives have shown potential in anti-inflammatory and anticancer drug development. The ability of these compounds to modulate key cellular pathways makes them attractive targets for therapeutic intervention. Additionally, their structural flexibility allows for further modification to enhance their pharmacokinetic properties.

The integration of computational chemistry tools has significantly accelerated the study of this compound. Advanced molecular modeling techniques have provided insights into its three-dimensional structure and interactions with biological macromolecules. These insights are critical for optimizing the compound's bioavailability and efficacy.

Furthermore, recent research has explored the use of this compound as a building block for constructing more complex molecules with enhanced functionality. Its ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

In conclusion, 5-(methoxycarbonyl)furan derivatives like CAS No. 2229305728 represent a promising class of compounds with diverse applications in chemistry and pharmacology. Their unique structural features and reactivity make them ideal candidates for advancing drug discovery and materials science. As research continues to uncover their full potential, this compound will undoubtedly play a pivotal role in shaping future innovations in these fields.